[5-(3,4-Dichloro-phenyl)-pyridine-3-yl]-methanol

• Molecular Formula: C12H9Cl2NO
• Molecular Weight: 254.11 g/mol
• IUPAC Name: [5-(3,4-dichlorophenyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C12H9Cl2NO/c13-11-2-1-9(4-12(11)14)10-3-8(7-16)5-15-6-10/h1-6,16H,7H2
• InChI Key: XDWMNDMWNDSDCX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CN=CC(=C2)CO)Cl)Cl

Description

[5-(3,4-Dichloro-phenyl)-pyridine-3-yl]-methanol is a useful research compound. Its molecular formula is C12H9Cl2NO and its molecular weight is 254.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of LiAlH4 (161 mg, 4.2 mmol) in THF (20 ml) at 0° C. was added dropwise 5-(3,4-dichloro-phenyl)-nicotinic acid methyl ester (2.0 g, 7.0 mmol) in THF (20 ml) and stirred for a further 2 h at this temperature. The reaction was quenched by careful addition of THF/H2O (9:1) and then dried directly with Na2SO4, filtered and the solvent was evaporated. The residue was chromatographed [silica, elution with CH2Cl2/(2M NH3 MeOH)=97:3] to afford the title compound (480 mg, 27%) as an orange solid. MS: m/e=254.0 (M+H+).